1-(3-Chlorophenyl)-4-(2-ethoxybenzoyl)piperazine

• CAS No.: 314022-97-4
• Product Name: 1-(3-Chlorophenyl)-4-(2-ethoxybenzoyl)piperazine
• Molecular Formula: C19H21ClN2O2
• Molecular Weight: 344.8 g/mol
• IUPAC Name: [4-(3-chlorophenyl)piperazin-1-yl]-(2-ethoxyphenyl)methanone
• Standard InChI: InChI=1S/C19H21ClN2O2/c1-2-24-18-9-4-3-8-17(18)19(23)22-12-10-21(11-13-22)16-7-5-6-15(20)14-16/h3-9,14H,2,10-13H2,1H3
• Standard InChIKey: UTBDVNWZTNDVJV-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1C(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl
• Appearance: Solid powder
• Description: AK301 is a potent and selective inhibitor of tubulin polymerization and an effective sensitizer of cancer cells to apoptotic ligands (EC50 < 200 nM). Colon cancer cells arrested in mitosis with AK301 readily underwent a p53-dependent apoptosis following compound withdrawal and arrest release. This apoptotic response was significantly higher for AK301 than for other mitotic inhibitors tested (colchicine, vincristine, and BI 2536).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: (4-(3-chlorophenyl)piperazin-1-yl)(2-ethoxyphenyl)methanone; AK301 compound
• Reference: 1: Chopra A, Bond MJ, Bleiler M, Yeagley M, Wright D, Giardina C. Efficient; 2: Chopra A, Anderson A, Giardina C. Novel piperazine-based compounds inhibit
• PubChem Compound: 871395
• Last Modified: Nov 11 2021